Cas no 2229258-86-8 (2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol)

2,2-Difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol is a fluorinated indole derivative with potential applications in medicinal chemistry and pharmaceutical research. The presence of difluoromethyl and hydroxyl groups enhances its reactivity, making it a versatile intermediate for synthesizing biologically active compounds. Its indole core is structurally significant, often associated with interactions in receptor binding and enzyme inhibition. The difluoro substitution may improve metabolic stability and bioavailability compared to non-fluorinated analogs. This compound is particularly useful in the development of novel therapeutic agents, including kinase inhibitors and CNS-targeted drugs. Its well-defined structure allows for precise modifications, supporting structure-activity relationship (SAR) studies in drug discovery.

2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol structure

2229258-86-8 structure

Product Name:2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol

CAS No:2229258-86-8

MF:C₁₁H₁₁F₂NO

MW:211.207949876785

CID:5850192

PubChem ID:165653135

Update Time:2025-06-07

2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2229258-86-8
- EN300-1668812
- 2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol
- Inchi： 1S/C11H11F2NO/c1-14-5-4-7-2-3-8(6-9(7)14)10(15)11(12)13/h2-6,10-11,15H,1H3
- InChI Key： IUEYQDCTHHUWKQ-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC2C=CN(C)C=2C=1)O)F

Computed Properties

Exact Mass: 211.08087030g/mol
Monoisotopic Mass: 211.08087030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 25.2Å²

2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1668812-0.05g	2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol	2229258-86-8	0.05g	$660.0	2023-06-04
Enamine	EN300-1668812-0.1g	2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol	2229258-86-8	0.1g	$691.0	2023-06-04
Enamine	EN300-1668812-0.25g	2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol	2229258-86-8	0.25g	$723.0	2023-06-04
Enamine	EN300-1668812-0.5g	2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol	2229258-86-8	0.5g	$754.0	2023-06-04
Enamine	EN300-1668812-1.0g	2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol	2229258-86-8	1g	$785.0	2023-06-04
Enamine	EN300-1668812-2.5g	2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol	2229258-86-8	2.5g	$1539.0	2023-06-04
Enamine	EN300-1668812-5.0g	2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol	2229258-86-8	5g	$2277.0	2023-06-04
Enamine	EN300-1668812-10.0g	2,2-difluoro-1-(1-methyl-1H-indol-6-yl)ethan-1-ol	2229258-86-8	10g	$3376.0	2023-06-04